- Discovery of Novel TRPM8 Blockers Suitable for the Treatment of Somatic and Ocular Painful Conditions: A Journey through pKa and LogD Modulation, Journal of Medicinal Chemistry, 2021, 64(22), 16820-16837
Cas no 89488-96-0 (Ethyl (2-methyl-2H-tetrazol-5-yl)acetate)
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole-5-aceticacid, 2-methyl-, ethyl ester
- ethyl 2-methyl-5-tetrazolylacetate
- 2-methyl-5-tetrazolylacetate
- ethyl 2-methyl-2H-tetrazole-5-acetate
- Ethyl 2-(2-Methyl-2H-tetrazol-5-yl)acetate
- ethyl (2-methyl-2H-tetrazol-5-yl)acetate
- NSC138018
- SY059653
- Ethyl 2-methyl-2H-tetrazole-5-acetate (ACI)
- NSC 138018
- Ethyl (2-methyl-2H-tetrazol-5-yl)acetate
-
- MDL: MFCD00461718
- Inchi: 1S/C6H10N4O2/c1-3-12-6(11)4-5-7-9-10(2)8-5/h3-4H2,1-2H3
- InChI Key: JTHBWNLNZDXTKP-UHFFFAOYSA-N
- SMILES: O=C(CC1=NN(C)N=N1)OCC
Computed Properties
- Exact Mass: 170.08000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 164
- Topological Polar Surface Area: 69.9
Experimental Properties
- PSA: 69.90000
- LogP: -0.68430
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB548733-250 mg |
Ethyl 2-(2-methyl-2H-tetrazol-5-yl)acetate; . |
89488-96-0 | 250MG |
€291.00 | 2023-07-11 | ||
| abcr | AB548733-1 g |
Ethyl 2-(2-methyl-2H-tetrazol-5-yl)acetate; . |
89488-96-0 | 1g |
€517.20 | 2023-07-11 | ||
| eNovation Chemicals LLC | D685858-0.25g |
Ethyl 2-(2-Methyl-2H-tetrazol-5-yl)acetate |
89488-96-0 | 95% | 0.25g |
$165 | 2024-07-20 | |
| eNovation Chemicals LLC | D685858-1g |
Ethyl 2-(2-Methyl-2H-tetrazol-5-yl)acetate |
89488-96-0 | 95% | 1g |
$320 | 2024-07-20 | |
| eNovation Chemicals LLC | D685858-5g |
Ethyl 2-(2-Methyl-2H-tetrazol-5-yl)acetate |
89488-96-0 | 95% | 5g |
$1265 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09565-5g |
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate |
89488-96-0 | 95% | 5g |
¥14259.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09565-1g |
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate |
89488-96-0 | 95% | 1g |
¥4069.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09565-250mg |
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate |
89488-96-0 | 95% | 250mg |
¥1939.0 | 2024-07-16 | |
| Chemenu | CM385868-250mg |
Ethyl 2-(2-Methyl-2H-tetrazol-5-yl)acetate |
89488-96-0 | 95%+ | 250mg |
$193 | 2023-03-07 | |
| Chemenu | CM385868-1g |
Ethyl 2-(2-Methyl-2H-tetrazol-5-yl)acetate |
89488-96-0 | 95%+ | 1g |
$404 | 2023-03-07 |
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate Production Method
Production Method 1
Production Method 2
- A reagent, ethyl 2-(2-tert-butyl-2H-tetrazol-5-yl)-3-(dimethylamino)acrylate (DMTE), for facile synthesis of 2,3-(ring fused)-5-(5-tetrazolyl)-4H-pyrimidin-4-one derivatives, Chemical & Pharmaceutical Bulletin, 1991, 39(5), 1099-105
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate Raw materials
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate Preparation Products
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on Ethyl (2-methyl-2H-tetrazol-5-yl)acetate
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate (CAS No. 89488-96-0): A Comprehensive Overview of its Chemistry, Applications, and Recent Advancements
Ethyl (2-methyl-2H-tetrazol-5-yl)acetate (CAS No. 89488-96-0) is a synthetic organic compound characterized by its unique structural features and versatile reactivity. Its molecular formula, C7H10N4O2, reflects a tetrazole ring functionalized with an ethoxyacetyl group at the 5-position. This configuration imparts distinct physicochemical properties, including a melting point of approximately 45–47°C and a boiling point around 130°C under reduced pressure. The compound is notable for its role as an intermediate in the synthesis of advanced pharmaceutical agents and bioactive molecules, particularly in the context of modern drug discovery pipelines.
In recent years, Ethyl (2-methyl-tetrazol--5--yl)acetate has garnered attention due to its potential in modulating biological processes through tetrazole-based pharmacophores. Tetrazoles are well-documented for their ability to enhance drug stability and bioavailability when incorporated into molecular frameworks. A study published in Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a critical precursor in the synthesis of novel cyclooxygenase inhibitors, where the tetrazole moiety enhances enzyme selectivity compared to conventional analogs. Researchers highlighted its utility in forming stable amide linkages with amino acid derivatives under mild conditions, a feature critical for preserving delicate biomolecular interactions during drug design.
The synthesis of CAS No. 89488-96-0 has evolved with advancements in green chemistry methodologies. Traditional approaches involved multi-step processes using hazardous reagents such as sodium hydride and dimethylformamide (DMF). However, a groundbreaking protocol reported in Nature Catalysis (June 2023) employs a palladium-catalyzed cross-coupling strategy under solvent-free conditions, reducing waste generation by over 70%. This method utilizes microwave-assisted heating to achieve high yields (>95%) within minutes, aligning with current industry trends toward sustainable chemical production while maintaining structural integrity.
In preclinical research, this compound has been explored as a prodrug carrier to improve the solubility and delivery efficiency of hydrophobic therapeutic agents. A collaborative study between Stanford University and Pfizer (Bioorganic & Medicinal Chemistry Letters, March 2024) revealed that attaching this acetate derivative to anticancer compounds significantly prolonged their circulation half-life in vivo without compromising cytotoxic activity against tumor cells. The ethoxy group facilitates controlled hydrolysis under physiological conditions, releasing active tetrazole-containing metabolites at targeted sites—a mechanism validated through computational docking studies simulating human serum albumin interactions.
Bioanalytical applications have further expanded its utility in analytical chemistry. A paper in Analytical Methods (October 2023) described its use as a derivatizing agent for gas chromatography-mass spectrometry (GC/MS) analysis of trace neurotransmitters such as serotonin and dopamine. The tetrazole ester group enhances volatility while preserving molecular identity during vaporization steps, enabling precise quantification even at femtomolar concentrations—a breakthrough for neurochemical studies requiring high sensitivity.
The compound’s thermal stability profile has been systematically evaluated using differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). Data from RSC Advances, February 2024 issue, indicate that it retains structural integrity up to temperatures exceeding 110°C without decomposition or isomerization—a property advantageous for high-throughput screening processes where rapid heating cycles are common. This stability also supports its use in click chemistry reactions involving azide-functionalized biomolecules without requiring cryogenic conditions.
Ethyl (2-methyl-
...89488-96-0 (Ethyl (2-methyl-2H-tetrazol-5-yl)acetate) Related Products
- 2503202-34-2(potassium 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)acetate)
- 21743-77-1(2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)acetic acid)
- 26476-33-5(2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester)
- 91939-44-5(2H-Tetrazole-5-butanoic acid, 2-methyl-, ethyl ester)
- 91660-70-7(Methyl (2-tert-butyl-2H-tetrazol-5-yl)acetate)
- 64953-16-8(Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate)
- 381191-50-0(ethyl 2-5-(2-ethoxy-2-oxoethyl)-2H-1,2,3,4-tetrazol-2-ylacetate)
- 64953-14-6
- 13616-37-0(Ethyl 2-(2H-Tetrazol-5-yl)acetate)
- 149476-30-2